Cas no 1853292-91-7 (4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one
• CAS No: 1853292-91-7
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 6397733
• PubChem ID: 130948395
• Update Time: 2025-10-18

4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(1-methyl-1H-1,2,3-triazol-5-yl)-
• EN300-1746678
• 1853292-91-7

• Inchi： 1S/C7H10N4O/c1-11-6(4-9-10-11)5-2-7(12)8-3-5/h4-5H,2-3H2,1H3,(H,8,12)
• InChI Key： VGPHSCBSSLSICX-UHFFFAOYSA-N
• SMILES： N1CC(C2N(C)N=NC=2)CC1=O

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 15.79±0.40(Predicted)

Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one

Introduction to 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one (CAS No. 1853292-91-7)

4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrrolidinone core with a methyl-substituted triazole moiety. This structural configuration has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound, identified by its Chemical Abstracts Service (CAS) number 1853292-91-7, represents a promising scaffold for designing novel bioactive molecules with therapeutic relevance.

The molecular structure of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one consists of a six-membered pyrrolidinone ring linked to a five-membered triazole ring at the 4-position. The presence of the methyl group on the triazole ring enhances its electronic properties and influences its interactions with biological targets. This compound belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological properties. The pyrrolidinone moiety is particularly noteworthy as it is often found in biologically active compounds, contributing to their binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one has emerged as a key intermediate in the synthesis of molecules that exhibit inhibitory activity against enzymes and receptors involved in inflammatory and infectious diseases. The triazole ring in this compound plays a crucial role in modulating its pharmacokinetic profile, ensuring better bioavailability and reduced toxicity.

One of the most compelling aspects of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one is its versatility in medicinal chemistry. Researchers have leveraged this scaffold to develop derivatives with enhanced pharmacological properties. For instance, modifications at the pyrrolidinone ring have led to compounds with improved binding affinity to protein targets, while alterations at the triazole ring have optimized metabolic stability. These findings underscore the importance of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one as a building block for drug discovery efforts.

The synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriately substituted precursors to form the pyrrolidinone core. Subsequent functionalization introduces the triazole ring through cycloaddition reactions such as the Huisgen azide–alkyne cycloaddition or metal-catalyzed coupling reactions. The introduction of the methyl group at the 5-position of the triazole ring is achieved through selective methylation techniques, ensuring regioselectivity and high yield.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures before experimental synthesis. These computational approaches not only save time but also provide valuable insights into the interactions between the compound and biological targets. Such integrative strategies are becoming increasingly indispensable in modern drug development pipelines.

The pharmacological profile of 4-(1-methyl-1H-1,2,3-triazol-5-ylyl)pyrrolidinone has been explored in several preclinical studies. Initial investigations have revealed promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, derivatives of this compound have shown efficacy against viral proteases and kinases, making them attractive candidates for antiviral therapies. These findings highlight the therapeutic potential of 4-(methyltriazolyl)pyrrolidinone derivatives across multiple disease indications.

The chemical properties of 4-(methyltriazolyl)pyrrolidino[/pyrrolylidino]none contribute to its stability under various conditions, making it suitable for formulation into pharmaceutical products. Its solubility profile has been optimized through structural modifications to enhance bioavailability while minimizing side effects. Furthermore, its metabolic pathways have been thoroughly investigated to ensure safe disposal within the body without accumulating toxic byproducts.

In conclusion,CAS no 1853292 91 7, refers specifically identifies this particular chemical entity within broader scientific literature and databases facilitating precise referencing essential research communication academic collaboration industrial applications

keywords: pharmaceutical chemistry heterocyclic derivatives therapeutic agents molecular modeling computational chemistry bioactivity screening drug discovery

note: This introduction is intended purely informational purposes does not constitute medical advice or endorsement any specific product or treatment